Cas no 50920-46-2 (1-Ethyl-5-methyl-1H-pyrazole-3-carboxylic acid)
50920-46-2 structure
Product Name:1-Ethyl-5-methyl-1H-pyrazole-3-carboxylic acid
CAS No:50920-46-2
MF:C7H10N2O2
MW:154.166501522064
MDL:MFCD08445953
CID:1077231
PubChem ID:16394827
Update Time:2025-04-20
1-Ethyl-5-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-Ethyl-5-methyl-1H-pyrazole-3-carboxylic acid
- 1-ethyl-5-methylpyrazole-3-carboxylic acid
- 1H-Pyrazole-3-carboxylic acid, 1-ethyl-5-methyl-
- DMGJEACTEOFQPI-UHFFFAOYSA-N
- SBB024781
- 4545AE
- BBL031015
- STK346770
- AK174126
- SY038490
- ST45127918
- 1-ethyl-5-methyl-1H-pyrazole-3-carboxylicacid
- 50920-46-2
- MFCD08445953
- FS-2077
- EN300-92763
- CS-0041556
- AKOS000301681
- s10907
- AMY32855
- DTXSID10585893
- 1-Ethyl-5-methyl-pyrazole-3-carboxylic acid
- ALBB-029062
- SCHEMBL2360638
- A871409
- Z1198178327
-
- MDL: MFCD08445953
- Inchi: 1S/C7H10N2O2/c1-3-9-5(2)4-6(8-9)7(10)11/h4H,3H2,1-2H3,(H,10,11)
- InChI Key: DMGJEACTEOFQPI-UHFFFAOYSA-N
- SMILES: OC(C1C=C(C)N(CC)N=1)=O
Computed Properties
- Exact Mass: 154.07400
- Monoisotopic Mass: 154.074227566 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 154.17
- XLogP3: 0.8
- Topological Polar Surface Area: 55.1
Experimental Properties
- Density: 1.234
- Melting Point: 136-141 °C
- Boiling Point: 308.502°C at 760 mmHg
- Flash Point: 140.377°C
- Refractive Index: 1.563
- PSA: 55.12000
- LogP: 0.90960
1-Ethyl-5-methyl-1H-pyrazole-3-carboxylic acid Customs Data
- HS CODE:2933199090
- Customs Data:
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Ethyl-5-methyl-1H-pyrazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 033588-250mg |
1-Ethyl-5-methyl-1H-pyrazole-3-carboxylic acid |
50920-46-2 | 95% | 250mg |
£59.00 | 2022-03-01 | |
| Fluorochem | 033588-1g |
1-Ethyl-5-methyl-1H-pyrazole-3-carboxylic acid |
50920-46-2 | 95% | 1g |
£118.00 | 2022-03-01 | |
| Fluorochem | 033588-5g |
1-Ethyl-5-methyl-1H-pyrazole-3-carboxylic acid |
50920-46-2 | 95% | 5g |
£465.00 | 2022-03-01 | |
| Fluorochem | 033588-10g |
1-Ethyl-5-methyl-1H-pyrazole-3-carboxylic acid |
50920-46-2 | 95% | 10g |
£929.00 | 2022-03-01 | |
| Chemenu | CM253287-1g |
1-Ethyl-5-methyl-1H-pyrazole-3-carboxylic acid |
50920-46-2 | 95+% | 1g |
$95 | 2021-08-04 | |
| Chemenu | CM253287-5g |
1-Ethyl-5-methyl-1H-pyrazole-3-carboxylic acid |
50920-46-2 | 95+% | 5g |
$310 | 2021-08-04 | |
| TRC | E926418-250mg |
1-Ethyl-5-methyl-1H-pyrazole-3-carboxylic acid |
50920-46-2 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | E926418-1g |
1-Ethyl-5-methyl-1H-pyrazole-3-carboxylic acid |
50920-46-2 | 1g |
$ 125.00 | 2022-06-05 | ||
| TRC | E926418-5g |
1-Ethyl-5-methyl-1H-pyrazole-3-carboxylic acid |
50920-46-2 | 5g |
$ 400.00 | 2022-06-05 | ||
| Apollo Scientific | OR306201-250mg |
1-Ethyl-5-methyl-1H-pyrazole-3-carboxylic acid |
50920-46-2 | 99% | 250mg |
£15.00 | 2025-02-20 |
1-Ethyl-5-methyl-1H-pyrazole-3-carboxylic acid Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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